6-(Pyridin-3-yl)-2-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-pyridin-3-yl-2-[(1-pyrimidin-2-ylazetidin-3-yl)methyl]pyridazin-3-one
• InChI: InChI=1S/C17H16N6O/c24-16-5-4-15(14-3-1-6-18-9-14)21-23(16)12-13-10-22(11-13)17-19-7-2-8-20-17/h1-9,13H,10-12H2
• InChI Key: LNXTZFAPXDBTLY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC=N2)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C17H16N6O
• Molecular Weight: 320.3 g/mol

Description

6-(Pyridin-3-yl)-2-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C17H16N6O and its molecular weight is 320.356. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has focused on the synthesis of novel derivatives containing pyrimidine, pyridine, and other heterocyclic components due to their prominent biological activities. For instance, Pivazyan et al. (2019) explored the synthesis of new derivatives with plant growth stimulating effects, highlighting the agricultural applications of such compounds (V. A. Pivazyan, E. Ghazaryan, Zhermen A. Azaryan, A. Yengoyan, 2019). Similarly, Ibrahim and Behbehani (2014) developed a novel class of pyridazin-3-one derivatives, underscoring the importance of these compounds in synthesizing fused azines with potential pharmaceutical applications (H. M. Ibrahim, H. Behbehani, 2014).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of pyrimidinone and oxazinone derivatives, often fused with thiophene rings, have been investigated, showing promise in developing new antimicrobial agents. A study by Hossan et al. (2012) synthesized a series of such compounds, demonstrating their potential in combating bacterial and fungal infections (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012).

Chelation and Crystal Engineering

Compounds containing pyridine and pyrimidine moieties have been explored for their ability to chelate metals, contributing to the field of crystal engineering. Duong et al. (2011) designed ligands to react with Ag(I) salts, forming cationic chelates that could be utilized in hydrogen-bonded crystal formation, showcasing the intersection of organic synthesis and material science (A. Duong, V. Métivaud, Thierry Maris, J. Wuest, 2011).

Antioxidant and Anti-inflammatory Applications

Research into the anti-inflammatory and antioxidant properties of related compounds has also been significant. Amr et al. (2007) synthesized a series of pyridines and pyrimidinones with notable anti-inflammatory activity, indicating their potential in developing new therapeutic agents (A. Amr, N. M. Sabry, Mohamed M. Abdulla, 2007).